2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2-ethoxyphenyl)acetamide

• Molecular Formula: C23H22Cl2N2O4S
• Molecular Weight: 493.4 g/mol
• IUPAC Name: 2-[benzenesulfonyl-[(3,4-dichlorophenyl)methyl]amino]-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C23H22Cl2N2O4S/c1-2-31-22-11-7-6-10-21(22)26-23(28)16-27(15-17-12-13-19(24)20(25)14-17)32(29,30)18-8-4-3-5-9-18/h3-14H,2,15-16H2,1H3,(H,26,28)
• InChI Key: QONZFGOSULTPRW-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)CN(CC2=CC(=C(C=C2)Cl)Cl)S(=O)(=O)C3=CC=CC=C3

Description

2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2-ethoxyphenyl)acetamide, also known as DPA-714, is a small molecule drug that has been extensively studied in recent years due to its potential applications in the field of medical research. DPA-714 is a selective ligand for the translocator protein 18 kDa (TSPO), which is found in high concentrations in the brain and is involved in various physiological processes.

Scientific Research Applications

2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2-ethoxyphenyl)acetamide has been extensively studied for its potential applications in the field of medical research. One of the most promising applications of 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2-ethoxyphenyl)acetamide is in the field of neuroimaging. TSPO is highly expressed in activated microglia and astrocytes, which are involved in various neuroinflammatory processes. 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2-ethoxyphenyl)acetamide can be used as a radiotracer for positron emission tomography (PET) imaging of activated microglia and astrocytes in the brain. This can provide valuable information about the role of neuroinflammation in various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

Mechanism of Action

2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2-ethoxyphenyl)acetamide is a selective ligand for TSPO, which is a transmembrane protein that is primarily found in the outer mitochondrial membrane. TSPO is involved in various physiological processes, including cholesterol transport, steroidogenesis, and apoptosis. The exact function of TSPO is not fully understood, but it is believed to play a role in regulating mitochondrial function and cellular metabolism. 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2-ethoxyphenyl)acetamide binds to TSPO with high affinity and specificity, which allows it to be used as a radiotracer for imaging studies.
Biochemical and Physiological Effects
2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2-ethoxyphenyl)acetamide has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2-ethoxyphenyl)acetamide can inhibit the production of reactive oxygen species (ROS) and pro-inflammatory cytokines in activated microglia and astrocytes. In vivo studies have shown that 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2-ethoxyphenyl)acetamide can reduce neuroinflammation and improve cognitive function in animal models of Alzheimer's disease and traumatic brain injury. 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2-ethoxyphenyl)acetamide has also been shown to have anti-cancer properties, as it can induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2-ethoxyphenyl)acetamide is its high affinity and specificity for TSPO. This allows it to be used as a radiotracer for PET imaging studies with high sensitivity and accuracy. 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2-ethoxyphenyl)acetamide is also relatively easy to synthesize and can be produced in large quantities. However, there are also some limitations to using 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2-ethoxyphenyl)acetamide in lab experiments. One limitation is that it is not selective for activated microglia and astrocytes, as TSPO is also expressed in other cell types. Another limitation is that 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2-ethoxyphenyl)acetamide has a relatively short half-life, which limits its usefulness for longitudinal studies.

Future Directions

There are several future directions for research on 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2-ethoxyphenyl)acetamide. One direction is to further investigate its potential applications in neuroimaging and its role in neuroinflammatory processes. Another direction is to explore its potential therapeutic applications in neurological disorders and cancer. Additionally, further studies are needed to optimize the synthesis method and improve the pharmacokinetic properties of 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2-ethoxyphenyl)acetamide. Overall, 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2-ethoxyphenyl)acetamide has the potential to be a valuable tool for medical research and may have important clinical applications in the future.

Synthesis Methods

2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2-ethoxyphenyl)acetamide can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 2-ethoxyphenylacetic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 3,4-dichlorobenzylamine and triethylamine to form the intermediate product. The intermediate product is then reacted with p-toluenesulfonyl chloride and triethylamine to form the final product, 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2-ethoxyphenyl)acetamide.